Cas no 1804279-97-7 (2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid
• CAS No: 1804279-97-7
• MF: C₁₂H₁₁BrF₂O₅
• MW: 353.113550424576
• CID: 4941391
• Update Time: 2025-05-19

2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11BrF2O5/c13-5-4-7(16)9-6(10(17)11(18)19)2-1-3-8(9)20-12(14)15/h1-3,10,12,17H,4-5H2,(H,18,19)
• InChI Key： MNXAYWHBVVYWIL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(C(=O)O)O)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid

Comprehensive Overview of 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid (CAS: 1804279-97-7)

2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid (CAS: 1804279-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopropanoyl and difluoromethoxy functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential as a key intermediate in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

The molecular structure of 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid features a mandelic acid backbone, which is known for its chiral properties and biological activity. The addition of the difluoromethoxy group enhances the compound's metabolic stability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its utility in the design of enzyme inhibitors, where the bromopropanoyl moiety acts as a reactive handle for further chemical modifications.

In the context of current research trends, 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid is being investigated for its role in addressing antibiotic resistance—a pressing global health concern. Scientists are leveraging its structural features to develop next-generation antibiotics that can overcome resistant bacterial strains. Additionally, its application in agrochemicals is gaining traction, with studies focusing on its potential as a precursor for environmentally friendly pesticides.

The synthesis of 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid typically involves multi-step organic reactions, including esterification, bromination, and etherification. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries.

From a market perspective, the demand for 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid is expected to rise, driven by its versatile applications and the growing focus on sustainable chemistry. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include this compound, catering to the needs of research institutions and industrial laboratories. Its compatibility with green chemistry principles further enhances its appeal in an era of increasing environmental awareness.

For researchers and industry professionals seeking reliable sources of 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid, it is essential to partner with reputable suppliers who adhere to strict quality control measures. Proper storage conditions, typically under inert atmospheres and low temperatures, are crucial to maintaining the compound's stability and reactivity. Detailed safety data sheets (SDS) and technical specifications should always be reviewed to ensure safe handling and optimal performance in experimental settings.

In summary, 2-(3-Bromopropanoyl)-3-(difluoromethoxy)mandelic acid (CAS: 1804279-97-7) represents a cutting-edge compound with broad potential in drug discovery and agrochemical innovation. Its unique structural attributes and functional groups make it a valuable tool for scientists tackling some of today's most challenging health and environmental issues. As research continues to unfold, this compound is poised to play an increasingly important role in advancing sustainable and effective chemical solutions.